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Compound of Interest

Compound Name: 5-Chloroindole-3-carboxaldehyde

CAS No.: 827-01-0

Cat. No.: B1630656 Get Quote

Executive Summary (Immediate Action)
Do not dispose of 5-Chloroindole-3-carboxaldehyde (CAS: 827-01-0) in general trash or

down the drain.[1]

Primary Hazard: Skin, eye, and respiratory irritant (H315, H319, H335).[1]

Waste Classification:Halogenated Organic Waste.[1][2][3][4][5] The presence of the chlorine

atom on the indole ring mandates segregation from non-halogenated solvents/solids to

prevent the formation of toxic byproducts (e.g., dioxins) during standard incineration.[1]

Immediate Spill Action: Dampen slightly to prevent dust, sweep up, and place in a sealed

container labeled "Halogenated Solid Waste."[1]

Chemical Profile & Risk Assessment
Effective disposal requires understanding the chemical's behavior.[1] As an aldehyde-

functionalized halogenated indole, this compound presents specific stability and reactivity

profiles that dictate its handling.
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Property Value Operational Implication

CAS Number 827-01-0
Unique identifier for waste

manifests.[1][6]

Physical State Solid (Powder/Crystals)

Dust generation is the primary

exposure vector during

transfer.[1]

Melting Point 213–216 °C

Thermally stable under normal

storage; unlikely to melt during

transport.[1]

Reactivity Air Sensitive (Aldehyde)

Oxidation Risk: The aldehyde

group (-CHO) can oxidize to

the carboxylic acid (-COOH)

upon prolonged air exposure.

[1] Disposal of "old" stock often

involves mixtures of the

aldehyde and its acid

derivative.[1]

Solubility
Soluble in DMSO, DMF,

Methanol

Waste solutions are often

mixed with these solvents.[1]

The "Why" Behind the Protocol
The Chlorine Factor: Standard laboratory incinerators often operate at temperatures

optimized for carbon/hydrogen/oxygen compounds.[1] Burning chlorinated compounds in

these systems can release corrosive hydrochloric acid (HCl) gas and, under specific

conditions, polychlorinated dibenzodioxins (PCDDs).[1] Therefore, this compound must be

routed to high-temperature halogen-specific incinerators.[1]

Aldehyde Reactivity: While generally stable, aldehydes can react with strong oxidizers.[1]

Never consolidate this waste in containers holding oxidizing acids (e.g., Nitric Acid, Chromic

Acid) to avoid exothermic reactions.[1]
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The following logic gate ensures compliance with RCRA (Resource Conservation and

Recovery Act) and local environmental standards.

Waste Generation:
5-Chloroindole-3-carboxaldehyde

Determine Physical State

Solid Waste
(Pure Compound or Spill Debris)

 Powder/Crystal

Liquid Waste
(Dissolved in Solvent)

 Solution

CRITICAL STEP:
Segregate into Halogenated Waste Stream

Identify Solvent

Halogenated Solvent
(e.g., DCM, Chloroform)

 Contains Halogens

Non-Halogenated Solvent
(e.g., MeOH, DMSO)

 No Halogens

 *Compound introduces Halogens*

Container Selection:
HDPE or Glass (Vapor Tight)

Labeling:
'Hazardous Waste - Halogenated Organic'

List: 5-Chloroindole-3-carboxaldehyde

Transfer to EHS/Disposal Facility
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Figure 1: Decision tree for segregating 5-Chloroindole-3-carboxaldehyde waste. Note that

even if dissolved in a non-halogenated solvent (like Methanol), the presence of the solute

classifies the entire mixture as halogenated waste.[1]

Detailed Operational Procedures
Scenario A: Disposal of Solid Waste (Pure Compound)
Context: Expired shelf-life material or excess weighing solids.[1]

PPE Selection:

Gloves: Nitrile (minimum 0.11 mm thickness).[1]

Respiratory: N95 mask (minimum) or fume hood operation to prevent inhalation of irritant

dust.[1]

Eye Protection: Safety glasses with side shields.[1]

Containerization:

Select a wide-mouth HDPE (High-Density Polyethylene) or glass jar.[1]

Expert Tip: Do not use metal containers if the compound has degraded to acidic

byproducts, as this may cause corrosion.[1]

Labeling:

Apply a hazardous waste label.[1][2][3][5]

Constituents: Write "5-Chloroindole-3-carboxaldehyde".

Hazard Checkbox: Mark "Toxic" and "Irritant".[1]

Storage: Store in the Satellite Accumulation Area (SAA) until pickup. Keep container closed

unless adding waste.[1][7]
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Scenario B: Disposal of Liquid Waste (Solutions)
Context: Reaction mixtures or mother liquors containing the compound.[1]

Segregation Rule:

Even if the solvent is non-halogenated (e.g., Ethanol, DMSO), the solute (5-Chloroindole-
3-carboxaldehyde) contains chlorine.[1]

Action: Pour this solution into the Halogenated Solvent Waste carboy.[1]

Why? If you pour this into the non-halogenated stream, you contaminate the entire non-

halogenated drum, potentially resulting in rejection by the waste handler or fines for

improper classification.[1]

Compatibility Check:

Ensure the waste carboy does not contain strong oxidizers or strong bases.[1][3][4]

Aldehydes can undergo Cannizzaro reactions or oxidation in basic/oxidizing environments,

potentially generating heat.[1]

Scenario C: Spill Management Protocol
Context: Accidental benchtop spill of solid powder.

Secure the Area: Alert nearby personnel.

Dust Control:

Do not dry sweep vigorously.[1] This generates airborne irritants.[1]

Cover the spill with a paper towel dampened with water or an inert absorbent (e.g.,

vermiculite).[1]

Collection:

Scoop the damp material into a disposable container or bag.[1]

Wipe the surface with soap and water to remove residues.[1][7][6]
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Disposal: Place all cleanup materials (gloves, paper towels, scoop) into the Solid Hazardous

Waste bin.

Regulatory & Ecological Context[1][3]
Ecological Impact
Halogenated indoles are generally considered toxic to aquatic life.[1]

Do not allow entry into drains, water courses, or soil.[1]

Bioaccumulation: While specific data on this exact derivative is limited, halogenated

aromatics often exhibit higher lipophilicity (LogP) than their non-halogenated counterparts,

increasing the risk of bioaccumulation in aquatic organisms.[1]

Regulatory Compliance (US/EU)
RCRA (USA): While not always explicitly P- or U-listed by specific CAS, it falls under the

characteristic of toxicity and must be treated as hazardous waste.[1]

EU Waste Framework Directive: Classified under waste codes for "organic wastes containing

dangerous substances."[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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